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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyridine

Cat. No.: B7818264

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Methyl-5-vinylpyridine (MVP) is a heterocyclic aromatic compound utilized as a monomer in
the production of specialty polymers and resins, an oil additive, an ore flotation agent, and a
dye acceptor.[1][2][3] While its utility in various industrial applications is well-established, a
thorough understanding of its health and safety profile is paramount for professionals handling
this chemical. This guide provides an in-depth overview of the known health and safety
considerations associated with 2-Methyl-5-vinylpyridine, with a focus on toxicological data,
handling procedures, and emergency measures.

Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of 2-Methyl-5-
vinylpyridine is presented below. This data is essential for a comprehensive risk assessment
in a laboratory or industrial setting.

Table 1: Physicochemical Properties of 2-Methyl-5-vinylpyridine
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Property Value Reference
Molecular Formula CsHoN [4]
Molecular Weight 119.16 g/mol [1]
Appearance .Cleiar to faintly opalescent G
liquid

Boiling Point 181 °C [4]
Melting Point -12.0 °C [4]
Flash Point 73.9 °C (Open cup) [4]
Vapor Pressure 1.18 mm Hg @ 25 °C [4]
Density 0.978-0.982 g/cm®* @ 20 °C [4]

pKa (conjugate acid) 5.67 [4]

Table 2: Acute Toxicity Data for 2-Methyl-5-vinylpyridine

Test Species Route Value Reference
LD50 Rat Oral 1300 plL/kg [4]
LC50 Rat Inhalation 189 mg/m3/2h [1][3]

Hazard Identification and Classification

2-Methyl-5-vinylpyridine is classified as a hazardous substance with multiple routes of
potential exposure, including inhalation, ingestion, and skin contact.[2][5]

GHS Hazard Statements:
e H302: Harmful if swallowed.[1]
e H311: Toxic in contact with skin.[1]

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]

e H330: Fatal if inhaled.[6]

NFPA 704 Diamond:

o Health (Blue): 2 - Can cause temporary incapacitation or residual injury.[1]

o Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient
temperatures before ignition can occur.[1]

« Instability (Yellow): O - Normally stable, even under fire conditions.[1]

Health Effects

Exposure to 2-Methyl-5-vinylpyridine can lead to a range of adverse health effects, from mild
irritation to severe systemic toxicity.

Acute Effects

Short-term exposure to 2-Methyl-5-vinylpyridine can cause the following:

o Skin and Eye Irritation: Direct contact can lead to irritation and burns of the skin and eyes.[5]
It is described as a moderate skin irritant and a moderate to severe eye irritant.[1][3]

 Inhalation: High exposure to vapors may result in flushing of the face, headache, giddiness,
nausea, and vomiting.[5]

o Systemic Effects: The substance is moderately toxic by ingestion, inhalation, and absorption
through the skin.[1][2]

Chronic Effects

High and repeated exposure to 2-Methyl-5-vinylpyridine may have long-term consequences:
e Nervous System: May affect the nervous system.[5]

 Liver: Potential for liver damage, which may be exacerbated by alcohol consumption.[5]
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Experimental Protocols for Toxicity Assessment

The following sections outline the general methodologies for key toxicological assessments.
While specific study reports for 2-Methyl-5-vinylpyridine are not readily available in the public
domain, these descriptions are based on standardized OECD and EPA guidelines.

Acute Oral Toxicity (LD50)

The oral LD50 value is a measure of the lethal dose of a substance that will kill 50% of the test

subjects. A common method is the "limit test".

Administer Single Dose via Gavage
(e.2, 2000 or 5000 mg/kg)

Observe Animals for 14 Days Perform Gross Necropsy
*| (Mortalit, Clinical Sigas, Body Weight) ‘ > ‘ on All Animals - Clinical s
- Pathological Findings

Start: Select Healthy Young Adult Animals Apply Test Substance to Skin Cover with Porous Gauze Observe Animals for 14 Days Perform Gross Necropsy X "
Y : y > : 0
(e.g. Rabbits, with clipped fur) (at least 10% of body surface area) (24-hour exposure) (e it S (Mortality, Skin Lesions, Systemic Toxicity) on All Animals (i B B LR
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Start: Prepare Reconstructed Human
Epidermis (RhE) Tissues

Topically Apply Test Substance,
Positive Control (PC), and Negative Control (NC)

.

Incubate for a Defined Period
(e.g., 15-60 minutes)

:

Rinse and Blot Tissues

.

Post-exposure Incubation
(e.g., 42 hours)

l

Assess Cell Viability
(e.g., MTT Assay)

.

Calculate Percentage Viability
Relative to NC

End: Hazard Classification
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Start: Prepare Reconstructed Human
Cornea-like Epithelium (RhCE) Tissues

Topically Apply Test Substance,
Positive Control (PC), and Negative Control (NC)

.

Incubate for a Defined Period
(e.g., 30 minutes for liquids)

:

Rinse Tissues

.

Post-exposure Incubation
(e.g., 2 hours)

l

Assess Cell Viability
(e.g., MTT Assay)

.

Calculate Percentage Viability
Relative to NC

End: Hazard Classification
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Start: Prepare His- auxotrophic Prepare S9 fraction
Salmonella typhimurium strains (for metabolic activation)

Expose Bacteria to Test Substance
(with and without S9 fraction)

'

Plate on Histidine-deficient
agar medium

i

Incubate for 48-72 hours at 37°C

'

Count Revertant Colonies

i

Compare Revertant Counts
to Spontaneous Reversion Rate (Control)

Determine Mutagenic Potential

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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